![molecular formula C21H32O5 B145561 Allotetrahydrocortisone CAS No. 547-77-3](/img/structure/B145561.png)
Allotetrahydrocortisone
Overview
Description
Allotetrahydrocortisone, also known as 11β-hydroxy-17α-hydroxypregn-4-ene-3,20-dione, is a synthetic compound that is structurally similar to the primary human glucocorticoid cortisol. It is used in laboratory experiments to study the effects of glucocorticoids on various biochemical and physiological processes.
Scientific Research Applications
Non-Genomic Effects on GABA-A Receptor
Allotetrahydrocortisone (allo-THE), as a glucocorticoid metabolite, has been studied for its effects on the γ-aminobutyric acid (GABA) system. Strömberg, Bäckström, and Lundgren (2005) found that allo-THE, along with other cortisol and cortisone metabolites, reduces GABA-mediated chloride ion uptake in rat cortical microsacs. This indicates a potential non-genomic effect of glucocorticoids on the GABA system, which is a significant area of interest in stress and neurobiology research (Strömberg, Bäckström, & Lundgren, 2005).
Synthesis and Chemical Conversion
The chemical conversion of corticosteroids to tetrahydro derivatives, including allo-THE, has been an area of interest. Hosoda et al. (1990) described the synthesis of allo-THE glucuronides, showcasing the chemical processes involved in creating these derivatives for further research applications (Hosoda, Osanai, Fukasawa, & Nambara, 1990).
Chromatography and Measurement Techniques
Luetscher and Gould (1964) explored gas-liquid chromatography as a method for separating and quantifying allo-THE. This research is crucial for developing accurate measurement techniques in steroid metabolism studies (Luetscher & Gould, 1964).
Enzymatic Hydrolysis in Steroid Assay
Shibasaki et al. (2001) investigated the enzymatic hydrolysis of urinary conjugates of cortisol and its metabolites, including allo-THE. This research provides insights into optimal conditions for hydrolyzing conjugated steroids, which is vital for accurate steroid assays (Shibasaki, Tanabe, Furuta, & Kasuya, 2001).
Urinary Excretion Studies
Romanoff et al. (1958) examined the urinary excretion of allo-THE in different age and sex groups. This research contributes to understanding how steroid metabolism varies across populations (Romanoff, Rodriguez, Seelye, Parent, & Pincus, 1958).
Stress-Induced Neuroactive Steroids
Purdy et al. (1991) showed that stress induces elevations of allo-THE in the rat brain, highlighting its role as a neuroactive steroid modulating GABA-A receptor function. This finding has implications for understanding stress and neuroendocrinology (Purdy, Morrow, Moore, & Paul, 1991).
Mechanism of Action
Target of Action
Allotetrahydrocortisone, also known as 3α,5α-tetrahydrocortisone , is a metabolite of cortisol . Its primary target is the glucocorticoid receptor . This receptor mediates changes in gene expression that lead to multiple downstream effects over hours to days .
Mode of Action
this compound, like other corticosteroids, decreases inflammation by suppressing the migration of polymorphonuclear leukocytes and reversing increased capillary permeability . It binds to the glucocorticoid receptor, leading to changes in gene expression that result in decreased vasodilation and permeability of capillaries, as well as decreased leukocyte migration to sites of inflammation .
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in inflammation and immune response . By binding to the glucocorticoid receptor, it mediates changes in gene expression that lead to multiple downstream effects over hours to days . These effects include the suppression of inflammatory and immune responses .
Pharmacokinetics
The pharmacokinetics of this compound are similar to those of cortisol . It has a high bioavailability and is metabolized in the liver . The elimination half-life is approximately 1.2-2.0 hours . The method for determining free cortisol and its metabolites, including this compound, in human urine has been developed and validated .
Result of Action
The result of this compound’s action is a decrease in inflammation and immune response . This is achieved through its interaction with the glucocorticoid receptor and subsequent changes in gene expression . This leads to decreased vasodilation and permeability of capillaries, as well as decreased leukocyte migration to sites of inflammation .
Biochemical Analysis
Molecular Mechanism
It is likely to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Allotetrahydrocortisone is likely involved in various metabolic pathways, interacting with enzymes or cofactors
properties
IUPAC Name |
(3R,5S,8S,9S,10S,13S,14S,17R)-3,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,18,22-23,26H,3-11H2,1-2H3/t12-,13+,14-,15-,18+,19-,20-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYGWGHVTLUBCEM-TUJFWAKLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30878592 | |
Record name | Allotetrahydrocortisone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30878592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
547-77-3 | |
Record name | allo-Tetrahydrocortisone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=547-77-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Allotetrahydrocortisone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000547773 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Allotetrahydrocortisone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30878592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3α,17,21-trihydroxy-5α-pregnane-11,20-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.125 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ALLOTETRAHYDROCORTISONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/76SK258VML | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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